(E)-2-(4-methylphenyl)-N-[2-oxo-2-[4-(thiophen-2-ylmethyl)piperazin-1-yl]ethyl]ethenesulfonamide

• IUPAC Name: (E)-2-(4-methylphenyl)-N-[2-oxo-2-[4-(thiophen-2-ylmethyl)piperazin-1-yl]ethyl]ethenesulfonamide
• InChI: InChI=1S/C20H25N3O3S2/c1-17-4-6-18(7-5-17)8-14-28(25,26)21-15-20(24)23-11-9-22(10-12-23)16-19-3-2-13-27-19/h2-8,13-14,21H,9-12,15-16H2,1H3/b14-8+
• InChI Key: SLZJPPWWXNXYNA-RIYZIHGNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)N2CCN(CC2)CC3=CC=CS3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)N2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C20H25N3O3S2
• Molecular Weight: 419.6 g/mol

Description

(E)-2-(4-methylphenyl)-N-[2-oxo-2-[4-(thiophen-2-ylmethyl)piperazin-1-yl]ethyl]ethenesulfonamide is a useful research compound. Its molecular formula is C20H25N3O3S2 and its molecular weight is 419.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Research on compounds structurally related to sulfonamides and piperazines often involves their synthesis and potential catalytic applications. For instance, the palladium-catalyzed synthesis of 2-(aminomethyl)indoles from specific carbonate compounds in the presence of piperazines showcases innovative approaches in organic synthesis, with potential applications in developing pharmacologically active molecules and in materials science (Ambrogio, Cacchi, & Fabrizi, 2006)(Ambrogio, Cacchi, & Fabrizi, 2006).

Antimicrobial and Antifungal Activities

Sulfonamide derivatives, including those with piperazine groups, have been extensively studied for their antimicrobial and antifungal activities. These compounds serve as crucial leads in the development of new therapeutic agents against various bacterial and fungal pathogens. For example, the synthesis and antimicrobial evaluation of specific sulfonamide and piperazine-containing derivatives have demonstrated significant activity against a range of microorganisms, underscoring their potential in addressing resistance issues in antimicrobial therapy (Mishra & Chundawat, 2019)(Mishra & Chundawat, 2019).

Antioxidant and Enzyme Inhibition

Compounds with sulfonamide and piperazine moieties have also been investigated for their antioxidant properties and ability to inhibit various enzymes implicated in human diseases. This research direction is vital for discovering novel treatments for conditions like Alzheimer's disease, where enzyme inhibition can play a therapeutic role. For example, certain benzenesulfonamide derivatives have shown potent enzyme inhibitory activities alongside antioxidant properties, highlighting their multifaceted potential in drug development (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020)(Lolak et al., 2020).